Cas no 94696-62-5 (melongoside K)

• Product Name: melongoside K
• CAS No: 94696-62-5
• MF: C₅₁H₈₂O₂₂
• MW: 1047.18359899521
• CID: 1995679
• PubChem ID: 131752992
• Update Time: 2025-04-21

melongoside K Chemical and Physical Properties

Names and Identifiers

• melongoside K
• 2-[5-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxyoxan-4-yl]oxy-6-methyloxane-3,4,5-triol
• 94696-62-5
• CHEBI:191453
• beta-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->3)-O-[O-beta-D-galactopyranosyl-(1-->4)-beta-D-glucopyranosyl-(1-->2)]-
• DTXSID401101025
• beta-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1->3)-O-(O-beta-D-galactopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->2))-
• I(2)-D-Glucopyranoside, (3I(2),25R)-spirost-5-en-3-yl O-6-deoxy-I+/--L-mannopyranosyl-(1a3)-O-[O-I(2)-D-galactopyranosyl-(1a4)-I(2)-D-glucopyranosyl-(1a2)]-
• beta-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1->3)-O-[O-beta-D-galactopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->2)]-

• Inchi： 1S/C51H82O22/c1-20-8-13-51(64-19-20)21(2)32-28(73-51)15-27-25-7-6-23-14-24(9-11-49(23,4)26(25)10-12-50(27,32)5)66-48-44(43(35(57)30(17-53)68-48)71-45-39(61)36(58)33(55)22(3)65-45)72-47-41(63)38(60)42(31(18-54)69-47)70-46-40(62)37(59)34(56)29(16-52)67-46/h6,20-22,24-48,52-63H,7-19H2,1-5H3
• InChI Key： AENUWGNJANYUDQ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)O)OC1C(C(C(C(C)O1)O)O)O)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 1046.52977424g/mol
• Monoisotopic Mass: 1046.52977424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 31
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 335Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins